Cas no 206882-15-7 (2-Amino-N-2-bis(1-methylethyl)aminoethyl-4-thiazolecarboxamide)

• Product Name: 2-Amino-N-2-bis(1-methylethyl)aminoethyl-4-thiazolecarboxamide
• CAS No: 206882-15-7
• MF: C₁₂H₂₂N₄OS
• MW: 270.394280910492
• CID: 3902317
• PubChem ID: 15895997
• Update Time: 2025-06-10

2-Amino-N-2-bis(1-methylethyl)aminoethyl-4-thiazolecarboxamide Chemical and Physical Properties

Names and Identifiers

• 4-Thiazolecarboxamide, 2-amino-N-[2-[bis(1-methylethyl)amino]ethyl]-
• AcotiaMide iMpurity 5
• Acotiamide Hydrochloride impurity L
• Acotiamide Impurity L
• Acotiamide-007
• Acotiamide Impurity 9（Impurity L）
• Acotinamide Impurity 5
• 2-Amino-N-[2-[bis(1-methylethyl)amino]ethyl]-4-thiazolecarboxamide
• 2-amino-N-(2-(diisopropylamino)ethyl)thiazole-4-carboxamide
• 206882-15-7
• 2-amino-N-[2-[di(propan-2-yl)amino]ethyl]-1,3-thiazole-4-carboxamide
• SCHEMBL6981525
• AKOS012087949
• 2-amino-4-[(2-diisopropylaminoethyl)aminocarbonyl]-1,3-thiazole
• ZWQVTLOUYHUIKH-UHFFFAOYSA-N
• 2-Amino-N-2-bis(1-methylethyl)aminoethyl-4-thiazolecarboxamide

• Inchi： 1S/C12H22N4OS/c1-8(2)16(9(3)4)6-5-14-11(17)10-7-18-12(13)15-10/h7-9H,5-6H2,1-4H3,(H2,13,15)(H,14,17)
• InChI Key： ZWQVTLOUYHUIKH-UHFFFAOYSA-N
• SMILES： S1C=C(C(NCCN(C(C)C)C(C)C)=O)N=C1N

Computed Properties

• Exact Mass: 270.15143251Da
• Monoisotopic Mass: 270.15143251Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 99.5Ų

Additional information on 2-Amino-N-2-bis(1-methylethyl)aminoethyl-4-thiazolecarboxamide

Introduction to 2-Amino-N-2-bis(1-methylethyl)aminoethyl-4-thiazolecarboxamide (CAS No. 206882-15-7)

2-Amino-N-2-bis(1-methylethyl)aminoethyl-4-thiazolecarboxamide, identified by its CAS number 206882-15-7, is a compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its complex structural framework, exhibits a unique combination of functional groups that make it a promising candidate for various biological applications. The presence of a thiazole core, flanked by amino and amide functionalities, suggests potential interactions with biological targets, making it an intriguing subject for further investigation.

The compound's structure is notable for its stereochemical complexity, which arises from the N-alkylated side chains and the thiazole ring system. The N-2-bis(1-methylethyl)aminoethyl moiety introduces steric bulk and potential hydrogen bonding capabilities, which can influence both its solubility and binding affinity. These structural features are critical in determining the compound's pharmacokinetic properties and its potential as a lead molecule in drug discovery.

In recent years, there has been a growing interest in thiazole derivatives due to their diverse biological activities. Thiazole scaffolds are well-documented for their roles in antimicrobial, anti-inflammatory, and anticancer therapies. The specific modification of 2-Amino-N-2-bis(1-methylethyl)aminoethyl-4-thiazolecarboxamide with additional functional groups enhances its pharmacological profile, making it a valuable asset in the development of novel therapeutic agents.

One of the most compelling aspects of this compound is its potential application in targeting specific enzymes and receptors involved in disease pathways. For instance, thiazole derivatives have been shown to interact with enzymes such as dihydrofolate reductase (DHFR) and carbonic anhydrase, which are implicated in various diseases including cancer and metabolic disorders. The amide functionality in 2-Amino-N-2-bis(1-methylethyl)aminoethyl-4-thiazolecarboxamide provides a site for further derivatization, allowing chemists to fine-tune the molecule's properties for optimal biological activity.

Recent advancements in computational chemistry have enabled more precise predictions of molecular interactions, which has accelerated the process of identifying promising drug candidates. Molecular docking studies have been particularly useful in evaluating the binding affinity of this compound to various biological targets. These studies suggest that 2-Amino-N-2-bis(1-methylethyl)aminoethyl-4-thiazolecarboxamide may exhibit inhibitory effects on certain kinases and proteases, making it a potential candidate for treating conditions such as chronic inflammation and neurodegenerative diseases.

The synthesis of this compound presents both challenges and opportunities for synthetic chemists. The introduction of multiple stereocenters requires careful planning to ensure high yields and enantiopurity. However, recent developments in asymmetric synthesis have provided new tools for constructing complex molecules with high precision. These advances have made it feasible to produce enantiomerically pure forms of 2-Amino-N-2-bis(1-methylethyl)aminoethyl-4-thiazolecarboxamide, which is crucial for evaluating its pharmacological activity without interference from racemic impurities.

In addition to its potential therapeutic applications, this compound has also attracted interest for its role as a building block in medicinal chemistry. The versatility of its structural framework allows for easy modification at multiple sites, enabling the creation of libraries of derivatives with tailored properties. Such libraries are essential for high-throughput screening campaigns aimed at identifying novel bioactive compounds.

The impact of this research extends beyond academic curiosity; it has practical implications for drug development pipelines. Companies specializing in contract research organizations (CROs) are increasingly utilizing compounds like 2-Amino-N-2-bis(1-methylethyl)aminoethyl-4-thiazolecarboxamide as starting points for custom synthesis projects. These organizations provide essential services to pharmaceutical companies looking to explore new chemical entities without investing heavily in internal research facilities.

The future directions for research on this compound are multifaceted. Further biochemical characterization is needed to elucidate its mechanism of action and identify any off-target effects. Preclinical studies will be crucial in assessing its safety profile and efficacy in animal models before human clinical trials can be initiated.

In conclusion, 2-Amino-N-2-bis(1-methylethyl)aminoethyl-4-thiazolecarboxamide (CAS No. 206882-15-7) represents a significant advancement in the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a compelling candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents that address unmet medical needs.